Cas no 1566200-02-9 (Benzenemethanesulfonamide, α-ethyl-2-fluoro-)

Benzenemethanesulfonamide, α-ethyl-2-fluoro- structure
1566200-02-9 structure
Product name:Benzenemethanesulfonamide, α-ethyl-2-fluoro-
CAS No:1566200-02-9
MF:C9H12FNO2S
MW:217.260484695435
CID:5284674
PubChem ID:112679698

Benzenemethanesulfonamide, α-ethyl-2-fluoro- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanesulfonamide, α-ethyl-2-fluoro-
    • EN300-679576
    • 1566200-02-9
    • 1-(2-fluorophenyl)propane-1-sulfonamide
    • Inchi: 1S/C9H12FNO2S/c1-2-9(14(11,12)13)7-5-3-4-6-8(7)10/h3-6,9H,2H2,1H3,(H2,11,12,13)
    • InChI Key: FXVUWYQQNMFIAM-UHFFFAOYSA-N
    • SMILES: C1(C(CC)S(N)(=O)=O)=CC=CC=C1F

Computed Properties

  • Exact Mass: 217.05727796g/mol
  • Monoisotopic Mass: 217.05727796g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 68.5Ų

Experimental Properties

  • Density: 1.289±0.06 g/cm3(Predicted)
  • Boiling Point: 342.2±44.0 °C(Predicted)
  • pka: 9.97±0.60(Predicted)

Benzenemethanesulfonamide, α-ethyl-2-fluoro- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-679576-0.25g
1-(2-fluorophenyl)propane-1-sulfonamide
1566200-02-9
0.25g
$867.0 2023-03-11
Enamine
EN300-679576-0.1g
1-(2-fluorophenyl)propane-1-sulfonamide
1566200-02-9
0.1g
$829.0 2023-03-11
Enamine
EN300-679576-2.5g
1-(2-fluorophenyl)propane-1-sulfonamide
1566200-02-9
2.5g
$1848.0 2023-03-11
Enamine
EN300-679576-0.5g
1-(2-fluorophenyl)propane-1-sulfonamide
1566200-02-9
0.5g
$905.0 2023-03-11
Enamine
EN300-679576-5.0g
1-(2-fluorophenyl)propane-1-sulfonamide
1566200-02-9
5.0g
$2732.0 2023-03-11
Enamine
EN300-679576-10.0g
1-(2-fluorophenyl)propane-1-sulfonamide
1566200-02-9
10.0g
$4052.0 2023-03-11
Enamine
EN300-679576-0.05g
1-(2-fluorophenyl)propane-1-sulfonamide
1566200-02-9
0.05g
$792.0 2023-03-11
Enamine
EN300-679576-1.0g
1-(2-fluorophenyl)propane-1-sulfonamide
1566200-02-9
1g
$0.0 2023-06-07

Additional information on Benzenemethanesulfonamide, α-ethyl-2-fluoro-

Benzenemethanesulfonamide, α-ethyl-2-fluoro- (CAS No. 1566200-02-9): An Overview of a Promising Compound in Pharmaceutical Research

Benzenemethanesulfonamide, α-ethyl-2-fluoro- (CAS No. 1566200-02-9) is a synthetic compound that has garnered significant attention in the pharmaceutical and medicinal chemistry communities due to its unique structural features and potential therapeutic applications. This compound belongs to the class of sulfonamides, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and antidiabetic properties.

The chemical structure of Benzenemethanesulfonamide, α-ethyl-2-fluoro- is characterized by a benzene ring substituted with an ethyl group at the α-position and a fluorine atom at the 2-position, along with a sulfonamide functional group. This specific arrangement of substituents imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for various pharmaceutical applications.

Recent research studies have explored the potential of Benzenemethanesulfonamide, α-ethyl-2-fluoro- in the treatment of inflammatory diseases. A study published in the *Journal of Medicinal Chemistry* (2023) demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers also noted that the compound's fluorine substitution enhances its bioavailability and metabolic stability, which are crucial factors for drug development.

In addition to its anti-inflammatory properties, Benzenemethanesulfonamide, α-ethyl-2-fluoro- has shown promise in antimicrobial research. A study conducted at the University of California, San Francisco (UCSF) found that this compound effectively inhibits the growth of several Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The mechanism of action involves disrupting bacterial cell wall synthesis and membrane integrity, making it a potential lead compound for developing new antibiotics.

The pharmacokinetic profile of Benzenemethanesulfonamide, α-ethyl-2-fluoro- has been extensively studied to understand its behavior in biological systems. Preclinical studies have shown that the compound has good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Furthermore, its metabolic stability ensures that it remains active for an extended period, which is beneficial for sustained therapeutic effects.

In terms of toxicology, Benzenemethanesulfonamide, α-ethyl-2-fluoro- has been evaluated for its safety profile in various animal models. Results from these studies indicate that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. These findings support its potential for further clinical development.

The synthesis of Benzenemethanesulfonamide, α-ethyl-2-fluoro- involves a series of well-defined chemical reactions that can be carried out under controlled laboratory conditions. The process typically starts with the reaction of benzene with ethyl bromide to form the substituted benzene derivative. Subsequent steps include fluorination and sulfonation reactions to introduce the necessary functional groups. The overall yield and purity of the final product can be optimized by fine-tuning reaction parameters such as temperature, pressure, and catalysts.

One of the key challenges in the development of Benzenemethanesulfonamide, α-ethyl-2-fluoro- is ensuring its stability during storage and formulation. Researchers have developed various strategies to enhance its stability, including encapsulation in nanoparticles and formulation as prodrugs. These approaches not only improve the compound's shelf life but also enhance its delivery to target sites in vivo.

Looking ahead, Benzenemethanesulfonamide, α-ethyl-2-fluoro- holds significant promise as a therapeutic agent for treating inflammatory diseases and microbial infections. Ongoing clinical trials are expected to provide more insights into its efficacy and safety in human subjects. The compound's unique combination of structural features and biological activities makes it an exciting candidate for further research and development in the pharmaceutical industry.

Recommend Articles

Recommended suppliers
Hefei Zhongkesai High tech Materials Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hefei Zhongkesai High tech Materials Technology Co., Ltd
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Heyuan Broad Spectrum Biotechnology Co., Ltd
Minglong (Xianning) Medicine Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Minglong (Xianning) Medicine Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.